![molecular formula C13H16N2O2S B3847469 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one](/img/structure/B3847469.png)
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one
Overview
Description
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one, also known as BBG, is a small molecule that has gained attention in the scientific community due to its potential applications in various fields. BBG is a fluorescent dye that has been found to selectively block P2X7 receptors, which are involved in the regulation of immune responses and inflammation.
Mechanism of Action
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one selectively blocks P2X7 receptors, which are involved in the regulation of immune responses and inflammation. P2X7 receptors are expressed on various immune cells such as macrophages, dendritic cells, and T cells. Activation of P2X7 receptors leads to the release of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one blocks the activation of P2X7 receptors, thereby reducing the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has been found to have various biochemical and physiological effects. In vitro studies have shown that 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one can inhibit the release of pro-inflammatory cytokines such as IL-1β and TNF-α. 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has also been found to have neuroprotective effects and can reduce neuronal cell death in various neurodegenerative diseases. In vivo studies have shown that 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one can reduce inflammation in various animal models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
Advantages and Limitations for Lab Experiments
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target receptor. 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one is also a fluorescent dye, which allows for easy visualization and quantification of its binding to P2X7 receptors. However, 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has some limitations for lab experiments. It has a short half-life and can be rapidly metabolized in vivo. 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one also has low solubility in aqueous solutions, which can limit its use in some experimental settings.
Future Directions
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has shown promising results in various scientific fields, and there are several future directions for its research. In immunology, 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one could be investigated as a potential therapeutic agent for various inflammatory diseases. In neurology, 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one could be studied as a potential treatment for various neurodegenerative diseases. In oncology, 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one could be investigated as a potential chemotherapeutic agent for various types of cancer. Further research is needed to fully understand the mechanisms of action of 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one and its potential applications in various fields.
Scientific Research Applications
3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has been extensively studied in various scientific fields, including immunology, neurology, and oncology. In immunology, 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has been found to selectively block P2X7 receptors, which are involved in the regulation of immune responses and inflammation. This has led to the investigation of 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one as a potential therapeutic agent for various inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.
In neurology, 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has been shown to have neuroprotective effects and has been investigated as a potential treatment for various neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. 3-(N-butylglycyl)-1,3-benzothiazol-2(3H)-one has also been found to have antitumor effects and has been studied as a potential chemotherapeutic agent for various types of cancer.
properties
IUPAC Name |
3-[2-(butylamino)acetyl]-1,3-benzothiazol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2S/c1-2-3-8-14-9-12(16)15-10-6-4-5-7-11(10)18-13(15)17/h4-7,14H,2-3,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAAUTUGQZBBHOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC(=O)N1C2=CC=CC=C2SC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Butylaminoacetyl-3H-benzothiazol-2-one |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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